Cas no 1805597-15-2 (Methyl 5-bromo-4-fluoro-2-nitrobenzoate)

• Product Name: Methyl 5-bromo-4-fluoro-2-nitrobenzoate
• CAS No: 1805597-15-2
• MF: C₈H₅BrFNO₄
• MW: 278.03200507164
• CID: 4954329
• Update Time: 2025-06-12

Methyl 5-bromo-4-fluoro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-BROMO-4-FLUORO-2-NITROBENZOATE
• Methyl 5-bromo-4-fluoro-2-nitrobenzoate

• Inchi： 1S/C8H5BrFNO4/c1-15-8(12)4-2-5(9)6(10)3-7(4)11(13)14/h2-3H,1H3
• InChI Key： NZMDRZXCOIKKOT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(=O)OC)C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1

Additional information on Methyl 5-bromo-4-fluoro-2-nitrobenzoate

Methyl 5-bromo-4-fluoro-2-nitrobenzoate (CAS No. 1805597-15-2): An Overview

Methyl 5-bromo-4-fluoro-2-nitrobenzoate (CAS No. 1805597-15-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a fluorine atom, and a nitro group, which collectively contribute to its diverse chemical properties and potential applications.

The molecular formula of Methyl 5-bromo-4-fluoro-2-nitrobenzoate is C₉H₆BrFNO₃, and its molecular weight is approximately 266.04 g/mol. The compound's structure consists of a benzene ring substituted with a bromo group at the 5-position, a fluoro group at the 4-position, and a nitro group at the 2-position. The methyl ester group at the carboxylic acid position adds further complexity and reactivity to the molecule.

In recent years, Methyl 5-bromo-4-fluoro-2-nitrobenzoate has been extensively studied for its potential as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. The presence of the bromine and fluorine atoms provides valuable handles for further functionalization, making it an attractive starting material for synthetic chemists. Additionally, the nitro group can be reduced to an amino group, which can then be further modified to introduce a wide range of functionalities.

One of the key areas of research involving Methyl 5-bromo-4-fluoro-2-nitrobenzoate is its use in the development of novel anticancer agents. Studies have shown that compounds derived from this structure exhibit promising antiproliferative activities against various cancer cell lines. For example, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of Methyl 5-bromo-4-fluoro-2-nitrobenzoate demonstrated significant cytotoxicity against breast cancer cells, with IC₅₀ values in the low micromolar range.

Beyond cancer research, Methyl 5-bromo-4-fluoro-2-nitrobenzoate has also been explored for its potential in developing new antibiotics. The unique combination of bromine, fluorine, and nitro groups provides a platform for designing molecules with enhanced antibacterial properties. A study published in Organic & Biomolecular Chemistry highlighted the synthesis and evaluation of several derivatives of Methyl 5-bromo-4-fluoro-2-nitrobenzoate, which showed potent activity against both Gram-positive and Gram-negative bacteria.

In addition to its pharmaceutical applications, Methyl 5-bromo-4-fluoro-2-nitrobenzoate has found use in the field of materials science. The compound's electronic properties make it suitable for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Researchers have reported that derivatives of this compound exhibit excellent charge transport properties and high photoconductivity, making them promising candidates for next-generation electronic devices.

The synthesis of Methyl 5-bromo-4-fluoro-2-nitrobenzoate typically involves multi-step processes that include bromination, fluorination, nitration, and esterification reactions. These steps require careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for this compound, reducing waste generation and improving overall sustainability.

In conclusion, Methyl 5-bromo-4-fluoro-2-nitrobenzoate (CAS No. 1805597-15-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an attractive starting material for synthetic chemists aiming to develop novel compounds with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.